Cas no 1353992-67-2 (((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid)

• Product Name: ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid
• CAS No: 1353992-67-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 2154928
• Update Time: 2025-05-24

((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-1-acetyl-piperidin-3-yloxy)-acetic acid
• (R)-2-((1-Acetylpiperidin-3-yl)oxy)acetic acid
• AM95060
• ((R)-1-Acetylpiperidin-3-yloxy)acetic acid
• ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10-4-2-3-8(5-10)14-6-9(12)13/h8H,2-6H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： XKDHHJGQUCIMMM-MRVPVSSYSA-N
• SMILES： O(CC(=O)O)[C@H]1CN(C(C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Topological Polar Surface Area: 66.8

Additional information on ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid

The Compound CAS No 1353992-67-2: ((R)-1-Acetyl-piperidin-3-yloxy)-acetic Acid

((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid, identified by the CAS registry number 1353992-67-2, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and chemical synthesis.

The chemical structure of ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid consists of a piperidine ring substituted with an acetyl group at the 1-position and an acetic acid moiety attached via an oxygen atom at the 3-position. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific receptors and enzymes has been extensively studied, with promising results indicating its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid has also been investigated for its use in advanced chemical synthesis techniques. Its stereochemistry, particularly the (R) configuration at the piperidine ring, plays a crucial role in determining its reactivity and selectivity in various synthetic pathways.

The synthesis of this compound involves a multi-step process that typically includes acylation of piperidine derivatives followed by oxidation and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, further enhancing its accessibility for research and industrial applications.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid. These studies are essential for ensuring that its use in various applications does not pose significant risks to ecosystems or human health.

In conclusion, ((R)-1-Acetyl-piperidin-3-yloxy)-acetic acid (CAS No. 1353992-67-2) represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its pharmacological and synthetic potential, underscore its importance as a key molecule in contemporary chemical research.